3-(2,4-dimethyl-6-oxo-2,6-dihydro-7H-pyrazolo[3,4-b]pyridin-7-yl)propanoic acid

• IUPAC Name: 3-(2,4-dimethyl-6-oxopyrazolo[3,4-b]pyridin-7-yl)propanoic acid
• InChI: InChI=1S/C11H13N3O3/c1-7-5-9(15)14(4-3-10(16)17)11-8(7)6-13(2)12-11/h5-6H,3-4H2,1-2H3,(H,16,17)
• InChI Key: PFFDYWKDZICVIN-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=O)N(C2=NN(C=C12)C)CCC(=O)O
• Molecular Formula: C11H13N3O3
• Molecular Weight: 235.24 g/mol

Description

3-(2,4-Dimethyl-6-oxo-2,6-dihydro-7H-pyrazolo[3,4-b]pyridin-7-yl)propanoic acid (DOPPA) is a synthetic molecule that has been studied for its potential applications in scientific research. DOPPA is an organic compound that has a unique structure and properties, making it an attractive target for research. Its potential applications range from basic biochemical and physiological studies to more complex applications such as drug design and development.

Scientific Research Applications

Kinase Inhibitors

The pyrazolo[3,4-b]pyridine scaffold, which is closely related to 3-(2,4-dimethyl-6-oxo-2,6-dihydro-7H-pyrazolo[3,4-b]pyridin-7-yl)propanoic acid, has proven to be particularly versatile in the design of kinase inhibitors. This heterocyclic core is capable of multiple binding modes with kinases, making it a recurrent motif in patents and research aimed at developing kinase inhibitors. The pyrazolo[3,4-b]pyridine typically binds to the hinge region of kinases, forming key interactions that provide potency and selectivity. This has led to its frequent incorporation in kinase inhibitors due to its synthetic flexibility and potential for intellectual property advantages, as well as its activity and physical properties Steve Wenglowsky, 2013.

Heterocyclic Chemistry

Heterocyclic compounds, including the pyrazolo[3,4-b]pyridine core, are of significant interest in organic and medicinal chemistry due to their widespread biological activities. Pyrazoles, a class to which the compound belongs, are known for their roles in anticancer, analgesic, anti-inflammatory, antimicrobial, antiviral, and anti-HIV applications, among others. The synthesis of pyrazole heterocycles often involves condensation followed by cyclization, utilizing common reagents like phosphorus oxychloride (POCl3), dimethylformamide, and hydrazine. These methodologies facilitate the annelation of various heterocyclic nuclei with pyrazoles, extending the diversity of bioactive heterocyclic systems A. M. Dar & Shamsuzzaman, 2015.

Medicinal Significance

Pyrazolo[3,4-d]pyrimidines, closely related to the pyrazolo[3,4-b]pyridine scaffold, have demonstrated crucial roles in various disease conditions due to their structural resemblance to purines. These compounds have been studied for their adenosine antagonistic properties, among other biological activities. Their biochemical and biophysical properties have been explored through a variety of assays, highlighting their potential in treating conditions related to the central nervous system, cardiovascular system, cancer, and inflammation M. Chauhan & Raj Kumar, 2013.

Organic Synthesis and Catalysis

Heterocyclic N-oxide derivatives, including those synthesized from pyridine and indazole, showcase remarkable functionalities in organic synthesis and catalysis, as well as in drug development. These compounds, due to their versatile synthetic intermediates and biological importance, have been employed in the formation of metal complexes, design of catalysts, asymmetric synthesis, and medicinal applications, including as potent anticancer and antibacterial agents Dongli Li et al., 2019.